N-[(2H-13-BENZODIOXOL-5-YL)METHYL]-2-(2-PHENYLETHYL)BENZAMIDE

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(2-phenylethyl)benzamide
• InChI: InChI=1S/C23H21NO3/c25-23(24-15-18-11-13-21-22(14-18)27-16-26-21)20-9-5-4-8-19(20)12-10-17-6-2-1-3-7-17/h1-9,11,13-14H,10,12,15-16H2,(H,24,25)
• InChI Key: ODRXMDSQAHUVIU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=CC=C3CCC4=CC=CC=C4
• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol

Description

N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide is an organic compound that features a benzodioxole ring and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide typically involves the following steps:

Formation of the Benzodioxole Ring: The benzodioxole ring can be synthesized through the cyclization of catechol with formaldehyde under acidic conditions.

Attachment of the Benzyl Group: The benzodioxole ring is then alkylated with benzyl chloride in the presence of a base such as potassium carbonate.

Formation of the Benzamide Moiety: The final step involves the reaction of the benzodioxole derivative with 2-(2-phenylethyl)benzoyl chloride in the presence of a base like triethylamine to form the desired benzamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogens or nitro groups can be introduced using halogenating agents or nitrating mixtures.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential anticancer properties due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: It is used in studies to understand its interaction with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes such as cyclooxygenase (COX), which plays a role in inflammation and cancer progression.

Receptor Binding: It may bind to certain receptors, modulating their activity and affecting cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-Methyl-1-(1,3-benzodioxol-5-yl)-2-butanamine: Shares the benzodioxole ring but differs in the amine group and overall structure.

1-(Benzo[d][1,3]dioxol-5-yl)methyl-2-(benzo[d][1,3]dioxol-6-yl)methyl diselane: Contains a similar benzodioxole ring but with different substituents and selenium atoms.

Uniqueness

N-[(2H-13-Benzodioxol-5-yl)methyl]-2-(2-phenylethyl)benzamide is unique due to its specific combination of benzodioxole and benzamide moieties, which confer distinct chemical and biological properties not found in other similar compounds.